Mineral oil (MO) is the most popular insulating liquid that is used as an insulating and cooling medium in electrical power transformers. Indeed, for green energy and environmental protection requirements, many researchers introduced other oil types to study the various characteristics of alternative insulating oils using advanced diagnostic tools. In this regard, natural ester oil (NEO) can be considered an attractive substitute for MO. Although NEO has a high viscosity and high dielectric loss, it presents fire safety and environmental advantages over mineral oil. Therefore, the retrofilling of aged MO with fresh NEO is highly recommended for power transformers from an environmental viewpoint. In this study, two accelerated aging processes were applied to MO for 6 and 12 days to simulate MO in service for 6 and 12 years. Moreover, these aged oils were mixed with 80% and 90% fresh NEO. The dielectric strength, relative permittivity, and dissipation factor were sensed using a LCR meter and oil tester devices for all prepared samples to support the condition assessment performance of the oil mixtures. In addition, the electric field distribution was analyzed for a power transformer using the oil mixtures. Furthermore, the dynamic viscosity was measured for all insulating oil samples at different temperatures. From the obtained results, the sample obtained by mixing 90% natural ester oil with 10% mineral oil aged for 6 days is considered superior and achieves an improvement in dielectric strength and relative permittivity by approximately 43% and 48%, respectively, compared to fresh mineral oil. However, the dissipation factor was increased by approximately 20% but was at an acceptable limit. On the other hand, for the same oil sample, due to the higher molecular weight of the NEO, the viscosities of all mixtures were at a higher level than the mineral oil.

In this study, multiple remote sensing data were used to quantitatively evaluate the contributions of surface water, soil moisture and groundwater to terrestrial water storage (TWS) changes in five groundwater resources zones of Inner Mongolia (GW_I, GW_II, GW_III, GW_IV and GW_V), China. The results showed that TWS increased at the rate of 2.14 mm/a for GW_I, while it decreased at the rate of 4.62 mm/a, 5.89 mm/a, 2.79 mm/a and 2.62 mm/a for GW_II, GW_III, GW_IV and GW_V during 2003–2021. Inner Mongolia experienced a widespread soil moisture increase with the rate of 4.17 mm/a, 2.13 mm/a, 1.20 mm/a, 0.25 mm/a and 1.36 mm/a for the five regions, respectively. Significant decreases were detected for regional groundwater storage (GWS) with the rate of 2.21 mm/a, 6.76 mm/a, 6.87 mm/a, 3.01 mm/a, and 4.14 mm/a, respectively. Soil moisture was the major contributor to TWS changes in GW_I, which accounted 58% of the total TWS changes. Groundwater was the greatest contributor to TWS changes in other four regions, especially GWS changes, which accounted for 76% TWS changes in GW_IV. In addition, this study found that the role of surface water was notable for calculating regional GWS changes.

In this paper, three studies on modal bridge expansion joints were conducted through experiments. The advantages and disadvantages of acceleration and fiber optic strain sensors in the tested modal expansion joints were compared. Secondly, the variation in the natural frequency of the modal bridge expansion joints at different concrete curing periods was investigated. Finally, the effect of damage on natural frequency in different parts (the center beam, the support bar, and concrete in the anchorage zone) of the modal bridge expansion joint was analyzed. For this purpose, three specimens were cast, each with six damage states. Manual methods damaged the specimens. An impact hammer was used to excite the corresponding parts of the different components. The results showed that the acceleration sensor is optimal for the modal bridge expansion joint test. The specimen’s natural frequency increased with the curing time’s growth. The natural frequency increased by 10 Hz from day 3 to day 28 of curing. With the gradual increase in damage, the natural frequencies of the center beam and support bar showed a gradual decreasing trend. The damage to the concrete in the anchorage zone caused less significant changes in the natural frequency, but the overall natural frequency still had a decreasing trend. The sensitivity of each frequency to the damage was different in different parts.

An accident during the transport of liquefied petroleum gas (LPG) via a tanker vehicle leads to the leakage of a flammable substance, causing devastation. In such a situation, the appropriate action with the shortest possible delay can minimize subsequent losses. However, the decision-making mechanism remains unable to detect the occurrence of an accident and evaluate its extent within the critical time. This paper proposes an automatic framework for leakage detection and its consequence prediction during the external transportation of LPG using artificial intelligence (AI) and the internet of things (IoT). An AI model is developed to predict the probable consequences of the accident in terms of the diameter of risk contours. An IoT framework is proposed in which the developed AI model is deployed in the edge device to detect any leakage of gas during transportation, to predict its probable consequences, and to report it to the remotely located disaster management team for initiating appropriate action. A prototype of the proposed model is built and its performance is successfully tested. The proposed solution would significantly help to identify efficient disaster management techniques by allowing for quick leakage detection and the prediction of its probable consequences.

Soft robotic grippers offer great advantages over traditional rigid grippers with respect to grabbing objects with irregular or fragile shapes. Shape memory polymer composites are widely used as actuators and holding elements in soft robotic grippers owing to their finite strain, high specific strength, and high driving force. In this paper, a general 3D anisotropic thermomechanical model for woven fabric-reinforced shape memory polymer composites (SMPCs) is proposed based on Helmholtz free energy decomposition and the second law of thermodynamics. Furthermore, the rule of mixtures is modified to describe the stress distribution in the SMPCs, and stress concentration factors are introduced to account for the shearing interaction between the fabric and matrix and warp yarns and weft yarns. The developed model is implemented with a user material subroutine (UMAT) to simulate the shape memory behaivors of SMPCs. The good consistency between the simulation results and experimental validated the proposed model. Furthermore, a numerical investigation of the effects of yarn orientation on the shape memory behavior of the SMPC soft gripper was also performed.

Vision-based tactile sensors (VBTSs) have become the de facto method for giving robots the ability to obtain tactile feedback from their environment. Unlike other solutions to tactile sensing, VBTSs offer high spatial resolution feedback without compromising on instrumentation costs or incurring additional maintenance expenses. However, conventional cameras used in VBTS have a fixed update rate and output redundant data, leading to computational overhead.In this work, we present a neuromorphic vision-based tactile sensor (N-VBTS) that employs observations from an event-based camera for contact angle prediction. In particular, we design and develop a novel graph neural network, dubbed TactiGraph, that asynchronously operates on graphs constructed from raw N-VBTS streams exploiting their spatiotemporal correlations to perform predictions. Although conventional VBTSs use an internal illumination source, TactiGraph is reported to perform efficiently in both scenarios (with and without an internal illumination source) thus further reducing instrumentation costs. Rigorous experimental results revealed that TactiGraph achieved a mean absolute error of 0.62∘ in predicting the contact angle and was faster and more efficient than both conventional VBTS and other N-VBTS, with lower instrumentation costs. Specifically, N-VBTS requires only 5.5% of the computing time needed by VBTS when both are tested on the same scenario.

This study presents a comparison of data acquired from three LiDAR sensors from different manufacturers, i.e., Yellow Scan Mapper (YSM), AlphaAir 450 Airborne LiDAR System CHC Navigation (CHC) and DJI Zenmuse L1 (L1). The same area was surveyed with laser sensors mounted on the DIJ Matrice 300 RTK UAV platform. In order to compare the data, a diverse test area located in the north-western part of the Lublin Province in eastern Poland was selected. The test area was a gully system with high vegetation cover. In order to compare the UAV information, LiDAR reference data were used, which were collected within the ISOK project (acquired for the whole area of Poland). In order to examine the differentiation of the acquired data, both classified point clouds and DTM products calculated on the basis of point clouds acquired from individual sensors were compared. The analyses showed that the largest average height differences between terrain models calculated from point clouds were recorded between the CHC sensor and the base data, exceeding 2.5 m. The smallest differences were recorded between the L1 sensor and ISOK data—RMSE was 0.31 m. The use of UAVs to acquire very high resolution data can only be used locally and must be subject to very stringent landing site preparation procedures, as well as data processing in DTM and its derivatives.

The loadsol® wireless in-shoe force sensors can be useful for in-field measurements. However, its accuracy is unknown in the military context, whereby soldiers have to carry heavy loads and walk in military boots. The purpose of this study was to establish the validity of the loadsol® sensors in military personnel during loaded walking on flat, inclined and declined surfaces. Full-time Singapore Armed Forces (SAF) personnel (n = 8) walked on an instrumented treadmill on flat, 10° inclined, and 10° declined gradients while carrying heavy loads (25 kg and 35 kg). Normal ground reaction forces (GRF), perpendicular to the contact surface, were simultaneously measured using both the loadsol® sensors inserted in the military boots and the Bertec instrumented treadmill as the gold standard. A total of eight variables of interest were compared between loadsol® and treadmill, including four kinetic (impact peak force, active peak force, impulse, loading rate) and four spatiotemporal (stance time, stride time, cadence, step length) variables. Validity was assessed using Bland–Altman plots and 95% Limits of Agreement (LoA). Bias was calculated as the mean difference between the values obtained from loadsol® and the instrumented treadmill. Results showed similar force-time profiles between loadsol® sensors and the instrumented treadmill. The bias of most variables was generally low, with a narrow range of LoA. The high accuracy and good agreement with standard laboratory equipment suggest that the loadsol® system is a valid tool for measuring normal GRF during walking in military boots under heavy load carriage.

This paper presents a novel ultra-high speed, high conversion-gain, low noise CMOS image sensor (CIS) based on charge-sweep transfer gates implemented in a standard 180 nm CIS process. Through the optimization of the photodiode geometry and the utilization of charge-sweep transfer gates, the proposed pixels achieve a charge transfer time of less than 10 ns without requiring any process modifications. Moreover, the gate structure significantly reduces the floating diffusion capacitance, resulting in an increased conversion gain of 183 µV/e−. This advancement enables the image sensor to achieve the lowest reported noise of 5.1 e− rms. To demonstrate the effectiveness of both optimizations, a proof-of-concept CMOS image sensor is designed, taped-out and characterized.

Earthquakes are cataclysmic events that can harm structures and human existence. The estimation of seismic damage to buildings remains a challenging task due to several environmental uncertainties. The damage grade categorization of a building takes a significant amount of time and work. The early analysis of the damage rate of concrete building structures is essential for addressing the need to repair and avoid accidents. With this motivation, an ANOVA-Statistic-Reduced Deep Fully Connected Neural Network (ASR-DFCNN) model is proposed that can grade damages accurately by considering significant damage features. A dataset containing 26 attributes from 762,106 damaged buildings was used for the model building. This work focused on analyzing the importance of feature selection and enhancing the accuracy of damage grade categorization. Initially, a dataset without primary feature selection was utilized for damage grade categorization using various machine learning (ML) classifiers, and the performance was recorded. Secondly, ANOVA was applied to the original dataset to eliminate the insignificant attributes for determining the damage grade. The selected features were subjected to 10-component principal component analysis (PCA) to scrutinize the top-ten-ranked significant features that contributed to grading the building damage. The 10-component ANOVA PCA-reduced (ASR) dataset was applied to the classifiers for damage grade prediction. The results showed that the Bagging classifier with the reduced dataset produced the greatest accuracy of 83% among all the classifiers considering an 80:20 ratio of data for the training and testing phases. To enhance the performance of prediction, a deep fully connected convolutional neural network (DFCNN) was implemented with a reduced dataset (ASR). The proposed ASR-DFCNN model was designed with the sequential keras model with four dense layers, with the first three dense layers fitted with the ReLU activation function and the final dense layer fitted with a tanh activation function with a dropout of 0.2. The ASR-DFCNN model was compiled with a NADAM optimizer with the weight decay of L2 regularization. The damage grade categorization performance of the ASR-DFCNN model was compared with that of other ML classifiers using precision, recall, F-Scores, and accuracy values. From the results, it is evident that the ASR-DFCNN model performance was better, with 98% accuracy.